Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0014220 | 4-Bromo-1-methyl-1H-pyrazol-5-amine | 105675-85-2 | C4H6BrN3 |
| VC0014211 | D,L-3-Indolylglycine Methyl Ester | 110317-48-1 | C11H12N2O2 |
| VC0014208 | 5-Iodonaphthalene-1-sulfonylchloride | 110448-35-6 | C10H6ClIO2S |
| VC0014227 | 6-Keto Cholestanol | 1175-06-0 | C₂₇H₄₆O₂ |
| VC0014239 | 4-O-(α-D-Galactopyranosyl)-D-galactose | 13117-26-5 | C₁₂H₂₂O₁₁ |
| VC0014206 | 2,4-Dichloro-6-methyl-5-nitropyrimidine | 13162-26-0 | C5H3Cl2N3O2 |
| VC0014212 | Benzyl 2-Acetamido-4,6-O-Benzylidene-2-Deoxy-β-D-Glucopyranoside | 13343-61-8 | C22H25NO6 |
| VC0014233 | (3-Aminophenyl)acetic Acid | 14338-36-4 | C8H9NO2 |
| VC0014214 | N-Tetradecyl-N,N-Dimethyl-3-Ammonio-1-Propanesulfonate | 14933-09-6 | C19H41NO3S |
| VC0014207 | 2,4-Dihydroxy-6-methyl-5-nitropyrimidine | 16632-21-6 | C5H5N3O4 |
| VC0014204 | 3,4-Diaminobenzonitrile | 17626-40-3 | C7H7N3 |
| VC0014245 | 7-(alpha-D-Glucopyranosyloxy)-4-methyl-2H-1-benzopyran-2-one | 17833-43-1 | C16H18O8 |
| VC0014232 | 3-Chlorosalicylic Acid | 1829-32-9 | C7H5ClO3 |
| VC0014234 | (3-Nitrophenyl)acetic Acid | 1877-73-2 | C8H7NO4 |
| VC0014236 | 4-Methylumbelliferyl 2-O-(α-L-Fucopyranosyl)-β-D-galactopyranoside | 225217-42-5 | C22H28O12 |
| VC0014217 | 4-Benzoylpiperidine Hydrochloride | 25519-80-6 | C12H16ClNO |
| VC0014228 | 3-(2-Iodoacetamido)-PROXYL | 27048-01-7 | C10H18IN2O2 |
| VC0014222 | (R)-3-Hydroxytetradecanoic acid | 28715-21-1 | C14H28O3 |
| VC0014223 | (S)-3-Hydroxy Myristic Acid | 35683-15-9 | C14H28O3 |
| VC0014241 | Sodium (5-Sulfonatopentyl) Methanethiosulfonate | 385398-80-1 | C6H13NaO5S3 |
| VC0014240 | 7-Methoxy-4,12-diphenyl-3,5,8,11,13-pentaoxatricyclo[7.4.0.02,6]tridecane | 4148-71-4 | C₂₁H₂₂O₆ |
| VC0014205 | 4-Amino-2-chloro-6-methyl-5-nitropyrimidine | 5453-06-5 | C5H5ClN4O2 |
| VC0014230 | Ethyl 4-Chloro-2-methylthiopyrimidine-5-carboxylate | 5909-24-0 | C8H9ClN2O2S |
| VC0014238 | p-Nitrophenyl 2-O-(α-L-fucopyranosyl)-β-D-galactopyranoside | 66347-27-1 | C18H25NO12 |
| VC0014242 | 2,6-Diaminopurine hemisulfate salt | 69369-16-0 | C₅H₆N₆•1/2H₂SO₄ |